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Compound of Interest

Compound Name:
N-benzyl-N-methyl-1-

phenylpropan-2-amine

Cat. No.: B085781 Get Quote

In-Depth Technical Guide: Benzphetamine
For Researchers, Scientists, and Drug Development Professionals

Compound Identification
InChIKey: YXKTVDFXDRQTKV-UHFFFAOYSA-N

Chemical Name: Benzphetamine[1][2]

Synonyms: N-benzyl-N-methyl-1-phenylpropan-2-amine, d-Benzphetamine, N-

Benzylmethamphetamine[2][3]

CAS Number: 156-08-1[1][2]

Molecular Formula: C17H21N[1][2]

Molecular Weight: 239.36 g/mol [1]

Introduction
Benzphetamine is a sympathomimetic amine that is structurally related to amphetamine. It is

primarily used as a short-term adjunct in the management of exogenous obesity. As a prodrug,

benzphetamine is metabolized in the body to its active components, amphetamine and
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methamphetamine, which exert their pharmacological effects by stimulating the central nervous

system (CNS). This guide provides a comprehensive overview of the available technical data

on benzphetamine, focusing on its mechanism of action, metabolic pathways, and relevant

experimental findings.

Mechanism of Action & Metabolism
The primary mechanism of action of benzphetamine is indirect and relies on its in vivo

conversion to amphetamine and methamphetamine. These active metabolites are potent CNS

stimulants that increase the release and block the reuptake of catecholamines such as

dopamine and norepinephrine from presynaptic neurons. The elevated levels of these

neurotransmitters in the synaptic cleft lead to increased alertness, reduced fatigue, and

appetite suppression.

The metabolic conversion of benzphetamine to its active metabolites is a critical step in its

pharmacological activity. This process primarily occurs in the liver and involves N-

debenzylation to yield methamphetamine, which is subsequently demethylated to

amphetamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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